Cas no 117230-32-7 (Acetylsoyasaponin A2)

• Product Name: Acetylsoyasaponin A2
• CAS No: 117230-32-7
• Molecular Formula: C₆₁H₉₄O₂₈
• Molecular Weight: 1275.3823
• CID: 202435
• PubChem ID: 14186191

Acetylsoyasaponin A2 Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b,4b,21b,22b)-21,23-dihydroxy-22-[[3-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-a-L-arabinopyranosyl]oxy]olean-12-en-3-yl2-O-b-D-galactopyranosyl-
• SoyasaponinAf
• Acetylsoyasaponin A2
• Soyasaponin Af
• CS-0897091
• 117230-32-7
• HY-N12272
• beta-D-Glucopyranosiduronic acid, (3beta,4beta,21beta,22beta)-21,23-dihydroxy-22-[[3-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)-alpha-L-arabinopyranosyl]oxy]olean-12-en-3-yl 2-O-beta-D-galactopyranosyl-
• DTXSID801317200
• 6-[[9-[3,5-dihydroxy-4-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-10-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4-dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid

• InChIKey： DOSMRIGRPILHCA-UHFFFAOYSA-N
• Inchi： 1S/C61H94O28/c1-25(64)78-23-33-44(80-26(2)65)47(81-27(3)66)48(82-28(4)67)55(84-33)86-43-31(68)22-79-52(42(43)74)89-50-49(75)56(5,6)20-30-29-12-13-35-58(8)16-15-36(59(9,24-63)34(58)14-17-61(35,11)60(29,10)19-18-57(30,50)7)85-54-46(40(72)39(71)45(87-54)51(76)77)88-53-41(73)38(70)37(69)32(21-62)83-53/h12,30-50,52-55,62-63,68-75H,13-24H2,1-11H3,(H,76,77)
• SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])(C(=O)O[H])O1)O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C1(C([H])([H])[H])C([H])([H])O[H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C3(C([H])([H])[H])C([H])([H])C([H])([H])C4(C([H])([H])[H])C([H])(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C4([H])C3=C([H])C([H])([H])C12[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])([H])O1)O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])OC(C([H])([H])[H])=O)O1)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 1274.59316234g/mol
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 28
• Rotatable Bond Count: 20
• Monoisotopic Mass: 1274.59316234g/mol
• Heavy Atom Count: 89
• Complexity: 2620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 30
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 419

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins